Caffeic acid phenethyl ester
Caffeic acid phenethyl ester
Caffeic Acid Phenethyl Ester is the phenethyl alcohol ester of caffeic acid and a bioactive component of honeybee hive propolis, with antineoplastic, cytoprotective and immunomodulating activities. Upon administration, caffeic acid phenethyl ester (CAPE) inhibits the activation of nuclear transcription factor NF-kappa B and may suppress p70S6K and Akt-driven signaling pathways. In addition, CAPE inhibits PDGF-induced proliferation of vascular smooth muscle cells through the activation of p38 mitogen-activated protein kinase (MAPK) and hypoxia-inducible factor (HIF)-1alpha and subsequent induction of heme oxygenase-1 (HO-1).
Phenethyl caffeate is an alkyl caffeate ester in which 2-phenylethyl is the alkyl component. It has a role as an antineoplastic agent, an anti-inflammatory agent, an immunomodulator, a metabolite, an antioxidant, a neuroprotective agent, an antiviral agent and an antibacterial agent.
Phenethyl caffeate is an alkyl caffeate ester in which 2-phenylethyl is the alkyl component. It has a role as an antineoplastic agent, an anti-inflammatory agent, an immunomodulator, a metabolite, an antioxidant, a neuroprotective agent, an antiviral agent and an antibacterial agent.
Brand Name:
Vulcanchem
CAS No.:
100981-80-4
VCID:
VC20808516
InChI:
InChI=1S/C17H16O4/c18-15-8-6-14(12-16(15)19)7-9-17(20)21-11-10-13-4-2-1-3-5-13/h1-9,12,18-19H,10-11H2/b9-7+
SMILES:
C1=CC=C(C=C1)CCOC(=O)C=CC2=CC(=C(C=C2)O)O
Molecular Formula:
C17H16O4
Molecular Weight:
284.31 g/mol
Caffeic acid phenethyl ester
CAS No.: 100981-80-4
Cat. No.: VC20808516
Molecular Formula: C17H16O4
Molecular Weight: 284.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Caffeic Acid Phenethyl Ester is the phenethyl alcohol ester of caffeic acid and a bioactive component of honeybee hive propolis, with antineoplastic, cytoprotective and immunomodulating activities. Upon administration, caffeic acid phenethyl ester (CAPE) inhibits the activation of nuclear transcription factor NF-kappa B and may suppress p70S6K and Akt-driven signaling pathways. In addition, CAPE inhibits PDGF-induced proliferation of vascular smooth muscle cells through the activation of p38 mitogen-activated protein kinase (MAPK) and hypoxia-inducible factor (HIF)-1alpha and subsequent induction of heme oxygenase-1 (HO-1). Phenethyl caffeate is an alkyl caffeate ester in which 2-phenylethyl is the alkyl component. It has a role as an antineoplastic agent, an anti-inflammatory agent, an immunomodulator, a metabolite, an antioxidant, a neuroprotective agent, an antiviral agent and an antibacterial agent. |
|---|---|
| CAS No. | 100981-80-4 |
| Molecular Formula | C17H16O4 |
| Molecular Weight | 284.31 g/mol |
| IUPAC Name | 2-phenylethyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C17H16O4/c18-15-8-6-14(12-16(15)19)7-9-17(20)21-11-10-13-4-2-1-3-5-13/h1-9,12,18-19H,10-11H2/b9-7+ |
| Standard InChI Key | SWUARLUWKZWEBQ-VQHVLOKHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CCOC(=O)/C=C/C2=CC(=C(C=C2)O)O |
| SMILES | C1=CC=C(C=C1)CCOC(=O)C=CC2=CC(=C(C=C2)O)O |
| Canonical SMILES | C1=CC=C(C=C1)CCOC(=O)C=CC2=CC(=C(C=C2)O)O |
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